Cas no 500113-86-0 (2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one)

2-({4-Amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one is a specialized heterocyclic compound featuring a fused furopyrimidine core with a sulfanyl linker to a piperidinyl ethanone moiety. Its structural complexity offers potential as a key intermediate in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation due to the presence of amino and sulfanyl functional groups. The dimethyl substitution on the furopyrimidine ring enhances steric and electronic properties, while the piperidine moiety contributes to improved solubility and bioavailability. This compound is suited for research applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents, where precise molecular interactions are critical.
2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one structure
500113-86-0 structure
Product Name:2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
CAS No:500113-86-0
MF:C15H20N4O2S
MW:320.409901618958
CID:6072129
PubChem ID:930864
Update Time:2025-10-31

2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
    • 2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-1-piperidin-1-ylethanone
    • Ethanone, 2-[(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)thio]-1-(1-piperidinyl)-
    • CBKinase1_004198
    • SR-01000269183
    • 2-((4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)thio)-1-(piperidin-1-yl)ethanone
    • IFLab1_005911
    • CBKinase1_016598
    • 2-({4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
    • HMS3375L20
    • SMR000074525
    • 500113-86-0
    • SR-01000269183-1
    • HMS1428M15
    • MLS000099671
    • F1413-0011
    • Z56993119
    • 5,6-dimethyl-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}furo[2,3-d]pyrimidin-4-amine
    • IDI1_011314
    • CHEMBL1444409
    • HMS2517H14
    • BRD-K35009608-001-01-9
    • AKOS001063893
    • Inchi: 1S/C15H20N4O2S/c1-9-10(2)21-14-12(9)13(16)17-15(18-14)22-8-11(20)19-6-4-3-5-7-19/h3-8H2,1-2H3,(H2,16,17,18)
    • InChI Key: LFGRSMLPPOMTIY-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCCCC1)CSC1=NC(N)=C2C(C)=C(C)OC2=N1

Computed Properties

  • Exact Mass: 320.13069707g/mol
  • Monoisotopic Mass: 320.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 584.0±60.0 °C(Predicted)
  • pka: 4.49±0.40(Predicted)

2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Pricemore >>

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Additional information on 2-({4-amino-5,6-dimethylfuro2,3-dpyrimidin-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one

Introduction to 2-({4-Amino-5,6-Dimethylfuro[2,3-d]pyrimidin-2-yl}Sulfanyl)-1-(Piperidin-1-yl)ethan-1-one (CAS No. 500113-86-0)

2-({4-Amino-5,6-Dimethylfuro[2,3-d]pyrimidin-2-yl}Sulfanyl)-1-(Piperidin-1-yl)ethan-1-one (CAS No. 500113-86-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of furo[2,3-d]pyrimidine and piperidine. Its unique structural features and potential biological activities make it a promising candidate for various therapeutic applications.

The chemical structure of 2-({4-Amino-5,6-Dimethylfuro[2,3-d]pyrimidin-2-yl}Sulfanyl)-1-(Piperidin-1-yl)ethan-1-one is characterized by a furo[2,3-d]pyrimidine core linked to a piperidine ring through a sulfanyl group. The presence of these functional groups imparts specific properties that are crucial for its biological activity. The amino and dimethyl groups on the furo[2,3-d]pyrimidine ring contribute to its reactivity and binding affinity, while the piperidine ring enhances its solubility and stability.

Recent studies have highlighted the potential of 2-({4-Amino-5,6-Dimethylfuro[2,3-d]pyrimidin-2-yl}Sulfanyl)-1-(Piperidin-1-yl)ethan-1-one in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

In addition to its antitumor properties, 2-({4-Amino-5,6-Dimethylfuro[2,3-d]pyrimidin-2-yl}Sulfanyl)-1-(Piperidin-1-yl)ethan-1-one has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic properties of 2-({4-Amino-5,6-Dimethylfuro[2,3-d]pyrimidin-2-yl}Sulfanyl)-1-(Piperidin-1-yl)ethan-1-one have been extensively studied to optimize its therapeutic potential. Its high oral bioavailability and favorable distribution profile make it suitable for oral administration. Furthermore, its metabolic stability ensures sustained drug levels in the body, which is essential for maintaining therapeutic efficacy over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(4-Amino)-5,6-dimethyl-furo[2,3-d]pyrimidin-S-sulfanyl}-N-piperidineacetamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, 2-{(4-Amino)-5,6-dimethyl-furo[2,3-d]pyrimidin-S-sulfanyl}-N-piperidineacetamide (CAS No. 500113-86-0) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new drugs targeting cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of modern medicine.

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